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Compound of Interest

Compound Name: 2,3-Dichloro-6-methylpyridine

Cat. No.: B1317625

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 2,3-
Dichloro-6-methylpyridine (CAS No. 54957-86-7). The information is intended to support
laboratory safety protocols and risk assessments.

Chemical and Physical Properties

2,3-Dichloro-6-methylpyridine is a colorless or white to light-yellow solid or liquid. While
comprehensive, experimentally determined data for this specific compound is limited, the
following table summarizes available information.
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Property Value Source
Molecular Formula C6H5CI2N [1]
Molecular Weight 162.02 g/mol

Physical Form

Colorless or white to light-

yellow solid or liquid

Boiling Point 208 °C [1]
Density 1.3+0.1 g/cm3 [1]
Flash Point 99 °C [1]
Storage Temperature Refrigerator

Note: Some physical properties are based on data for structurally similar compounds and

should be used as an estimation. Experimental verification is recommended.

Hazard Identification and Classification

This chemical is classified as hazardous. The following table details its GHS classification.

Hazard Class Category Hazard Statement
) S H317: May cause an allergic
Skin Sensitisation 1 ) ]
skin reaction.
) o H319: Causes serious eye
Serious Eye Irritation 2

irritation.

GHS Pictogram:

e GHSO07: Exclamation Mark

Signal Word: Warning

Precautionary Statements:
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information

Specific toxicological data, such as LD50 values for oral, dermal, or inhalation routes for 2,3-
Dichloro-6-methylpyridine, are not readily available in the public domain. In the absence of
this data, it is prudent to handle this compound with a high degree of caution, assuming it may
be harmful if swallowed, in contact with skin, or if inhaled, similar to other chlorinated pyridine
derivatives.[2][3]

Experimental Protocols for Hazard Assessment

The GHS classifications are determined through standardized experimental protocols, such as
those established by the Organisation for Economic Co-operation and Development (OECD).

Skin Irritation/Sensitization

The potential for skin irritation and sensitization is assessed using methods like the OECD Test
Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method). This in
vitro method utilizes a reconstructed human epidermis model to mimic the biochemical and
physiological properties of the upper layers of human skin. The test substance is applied
directly to the tissue, and cell viability is measured to determine the irritation potential.

Eye Irritation

Eye irritation potential is evaluated following protocols such as the OECD Test Guideline 405
(Acute Eye Irritation/Corrosion). This guideline outlines a sequential testing strategy, starting
with a weight-of-the-evidence analysis of existing data. If necessary, in vivo tests are
conducted, typically on albino rabbits, with the substance applied to the conjunctival sac of one
eye. Observations for redness, swelling, and other effects are made over a set period.

Acute Oral Toxicity

To determine the acute oral toxicity (and estimate the LD50), methods such as the OECD Test
Guideline 423 (Acute Toxic Class Method) are employed. This method involves a stepwise
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procedure with a small number of animals. The substance is administered orally, and the
animals are observed for signs of toxicity and mortality to classify the substance's toxicity.

Safe Handling and Storage
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile or neoprene) and a lab coat.
Ensure gloves are inspected before use.[2]

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If a
fume hood is not available, a NIOSH-approved respirator with appropriate cartridges should
be used.

o Footwear: Closed-toe shoes are mandatory.

Handling

e Avoid contact with eyes, skin, and clothing.
¢ Avoid inhalation of dust, fumes, or vapors.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
o Store in a refrigerator as recommended.

» Keep away from incompatible materials such as strong oxidizing agents.[3]

Emergency Procedures
First Aid Measures
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 If in Eyes: Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids
open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[2]

« If on Skin: Remove contaminated clothing and wash the affected area with soap and water. If
skin irritation or a rash occurs, seek medical attention.

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release Measures

o Ensure adequate ventilation.
o Wear appropriate personal protective equipment.

» Absorb spills with an inert material (e.g., sand, vermiculite) and place in a suitable, labeled
container for disposal.

e Do not allow the chemical to enter drains or waterways.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Thermal decomposition may produce toxic gases, including nitrogen
oxides, carbon monoxide, and hydrogen chloride.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations
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Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not dispose of it into the environment.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow for 2,3-Dichloro-6-methylpyridine
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Caption: Workflow for safe handling of 2,3-Dichloro-6-methylpyridine.
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First Aid Response for Exposure
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Caption: First aid response workflow in case of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2,3-Dichloro-6-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317625#2-3-dichloro-6-methylpyridine-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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